Cas no 139611-76-0 (Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-,(4-carboxyphenyl)methyl ester)
139611-76-0 structure
Product Name:Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-,(4-carboxyphenyl)methyl ester
CAS No:139611-76-0
MF:C23H28O5
MW:384.465427398682
CID:1276977
Update Time:2024-08-04
Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-,(4-carboxyphenyl)methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-,(4-carboxyphenyl)methyl ester
- Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, (4-carboxyphenyl)methyl ester
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- Inchi: 1S/C23H28O5/c1-22(2,3)17-11-16(12-18(19(17)24)23(4,5)6)21(27)28-13-14-7-9-15(10-8-14)20(25)26/h7-12,24H,13H2,1-6H3,(H,25,26)
- InChI Key: BYPLPHYQSDXHLB-UHFFFAOYSA-N
- SMILES: C(OCC1=CC=C(C(O)=O)C=C1)(=O)C1=CC(C(C)(C)C)=C(O)C(C(C)(C)C)=C1
Computed Properties
- Exact Mass: 384.19374
Experimental Properties
- Density: 1.156±0.06 g/cm3(Predicted)
- Boiling Point: 519.5±50.0 °C(Predicted)
- PSA: 83.83
- pka: 4.08±0.10(Predicted)
Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-,(4-carboxyphenyl)methyl ester Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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